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Compound of Interest

Compound Name: Thiodimethylsildenafil

Cat. No.: B1145479

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling Thiodimethylsildenafil. Given the limited availability
of a specific Safety Data Sheet (SDS) for Thiodimethylsildenafil (CAS No. 1260112-90-0),
this guidance is primarily based on data for the structurally similar and well-documented
compound, Sildenafil Citrate. It is imperative to handle Thiodimethylsildenafil with the utmost
care, assuming it possesses similar hazardous properties.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of
Thiodimethylsildenafil and the related compound Sildenafil Citrate. This data is essential for
safe handling and storage.
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Property Thiodimethylsildenafil Sildenafil Citrate
CAS Number 1260112-90-0[1][2] 171599-83-0[3]
Molecular Formula C23H32N603S2[2] C28H38N6011S[3]
Molecular Weight 504.67 g/mol [2] 666.7 g/mol [3]

White to off-white crystalline
Appearance

powder[4]
Melting Point - 187-189°CJ5]
Boiling Point - 698.72°C at 760 mmHg|[5]
Solubility - 3.5 mg/mL in water[4]
Flash Point - 376.372°C[5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following PPE is
required when handling Thiodimethylsildenafil:

Eye Protection: Wear safety glasses with side-shields or goggles.[2]

e Hand Protection: Impervious gloves, such as nitrile rubber, must be worn. Gloves should be
inspected before use and disposed of properly after handling the compound.[2]

» Respiratory Protection: In case of insufficient ventilation or when handling in a way that
generates dust, a NIOSH-approved respirator is necessary.[2]

» Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[2]

Operational Plan for Handling Thiodimethylsildenafil

A systematic approach to handling Thiodimethylsildenafil is crucial for laboratory safety.

1. Receiving and Storage:
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e Upon receipt, inspect the container for any damage or leaks.

» Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2] Recommended long-term storage is at -20°C.[2]

e The storage area should be clearly labeled with the appropriate hazard warnings.
2. Handling and Use:

 All handling of Thiodimethylsildenafil should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2]

e Minimize the generation of dust.[1]

e Avoid contact with skin, eyes, and clothing.[2]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the area where the compound is handled.[5]

3. Disposal Plan:

o Dispose of waste in accordance with all applicable local, state, and federal regulations.

o Contaminated materials and excess Thiodimethylsildenafil should be placed in a sealed,
labeled container for hazardous waste disposal.

e Do not dispose of down the drain or into the environment.[6]
Emergency Response Plan

Immediate and appropriate action is critical in the event of an emergency.
1. Spills:

o Evacuate non-essential personnel from the area.

o Wear appropriate PPE, including respiratory protection.
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o For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place it
in a sealed container for disposal.[2]

o Clean the spill area thoroughly with a suitable decontaminating agent.
2. Exposure:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.[6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.[2]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

3. Fire:
e Use a dry chemical, carbon dioxide, foam, or water spray to extinguish the fire.[5]

o Wear self-contained breathing apparatus and full protective gear.[2]

Experimental Protocol: Synthesis of Sildenafil (as a
proxy)

While a specific protocol for Thiodimethylsildenafil synthesis is not readily available, the
following outlines a general, improved synthesis of the related compound, Sildenafil, which
involves the formation of the pyrazolo[4,3-d]pyrimidin-7-one ring. This is provided for
informational purposes to illustrate the chemical steps that may be involved.

Materials:

o Appropriate starting materials for the pyrazole and pyrimidinone rings
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Arylacetic acid

Potassium persulfate (K2S208)

Water

Solvents for extraction and purification
Methodology:
e The key step involves the formation of the pyrazolo[4,3-d]pyrimidin-7-one ring.

e Animproved, gram-scale synthesis can be conducted in water using arylacetic acid as the
acyl source.

e Acheap oxidant, K2S5208, is utilized in the reaction medium.

e This method is noted for being a greener and more cost-effective approach compared to
previous strategies.

o The final product is then purified through appropriate methods such as crystallization or
chromatography.

Diagrams
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Workflow for Handling a Thiodimethylsildenafil Spill

Initial Response

Evacuate Area

;

Alert Supervisor & Safety Officer

Prepdration

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Containment & Cleanup

Contain Spill with Absorbent Material

;

Carefully Collect Spilled Material

;

Decontaminate Spill Area

Dis%sal

Package Waste in Labeled Container

;

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a Thiodimethylsildenafil spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-thiodimethylsildenafil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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